Cas no 1019350-70-9 (5-Chloro-2-(2,2,2-trifluoroethyl)sulfanylaniline)

• Product Name: 5-Chloro-2-(2,2,2-trifluoroethyl)sulfanylaniline
• CAS No: 1019350-70-9
• MF: C₈H₇ClF₃NS
• MW: 241.661090135574
• MDL: MFCD11128871
• CID: 4567718
• PubChem ID: 28377537
• Update Time: 2025-10-29

5-Chloro-2-(2,2,2-trifluoroethyl)sulfanylaniline Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-[(2,2,2-trifluoroethyl)sulfanyl]aniline
• 5-Chloro-2-(2,2,2-trifluoroethyl)sulfanylaniline

• MDL： MFCD11128871
• Inchi： 1S/C8H7ClF3NS/c9-5-1-2-7(6(13)3-5)14-4-8(10,11)12/h1-3H,4,13H2
• InChI Key： SUSUIDNJYVJCOU-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)CSC1C=CC(=CC=1N)Cl

Computed Properties

• Exact Mass: 240.993983g/mol
• Monoisotopic Mass: 240.993983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 241.66g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-Chloro-2-(2,2,2-trifluoroethyl)sulfanylaniline

Introduction to 5-Chloro-2-(2,2,2-trifluoroethyl)sulfanylaniline (CAS No. 1019350-70-9)

5-Chloro-2-(2,2,2-trifluoroethyl)sulfanylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1019350-70-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamides and features a unique structural motif comprising a chloro-substituted aniline core and a trifluoroethyl sulfanyl group. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization to develop novel bioactive molecules.

The 5-Chloro-2-(2,2,2-trifluoroethyl)sulfanylaniline structure is characterized by its aromatic ring system, which is modified by a chlorine atom at the 5-position and a sulfanyl group linked to a trifluoroethyl side chain at the 2-position. The trifluoroethyl group introduces fluorine atoms, which are known for their ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made such structural motifs increasingly popular in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents targeting specific biological pathways.

In recent years, there has been growing interest in the development of small-molecule inhibitors for protein kinases, which play crucial roles in various cellular processes and are often implicated in diseases such as cancer. The 5-Chloro-2-(2,2,2-trifluoroethyl)sulfanylaniline scaffold provides a promising platform for designing kinase inhibitors due to its ability to interact with key residues in the ATP-binding pocket of these enzymes. Studies have shown that compounds incorporating trifluoromethyl groups can exhibit improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. Additionally, the chloro substituent can serve as a handle for further chemical modifications, allowing for the exploration of diverse structural analogs.

One of the most compelling aspects of 5-Chloro-2-(2,2,2-trifluoroethyl)sulfanylaniline is its versatility as a building block in synthetic chemistry. The sulfanyl group can be readily transformed into other functional moieties through nucleophilic substitution reactions, enabling the rapid construction of libraries of derivatives for high-throughput screening. This approach has been successfully employed in drug discovery programs to identify lead compounds with desired biological activity. Furthermore, the aniline core provides a hydrogen bond donor/acceptor capability that can be exploited to optimize binding interactions with biological targets.

Recent advancements in computational chemistry have also contributed to the understanding of how 5-Chloro-2-(2,2,2-trifluoroethyl)sulfanylaniline and its derivatives interact with biological targets. Molecular modeling studies have revealed that the trifluoroethyl sulfanyl group can adopt multiple conformations depending on the local environment, which may influence its binding affinity and selectivity. These insights have guided the design of more refined analogs with improved pharmacological properties. For instance, modifications aimed at enhancing the rigidity of the scaffold or optimizing hydrogen bonding interactions have led to compounds with enhanced potency against specific kinases.

The agrochemical sector has also recognized the potential of 5-Chloro-2-(2,2,2-trifluoroethyl)sulfanylaniline as a precursor for developing novel pesticides. Sulfonamides are well-known for their herbicidal and fungicidal activities, and incorporating fluorinated side chains can further enhance their efficacy by improving their lipophilicity and resistance to metabolic degradation. Research has demonstrated that derivatives of this compound exhibit promising activity against resistant weed species while maintaining low toxicity to crops. This underscores the broad applicability of 5-Chloro-2-(2,2,2-trifluoroethyl)sulfanylaniline as a versatile intermediate in both pharmaceutical and agrochemical contexts.

The synthesis of 5-Chloro-2-(2,2,2-trifluoroethyl)sulfanylaniline involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include chlorination of aniline derivatives followed by nucleophilic substitution with trifluoromethanesulfenyl chloride or related reagents. These reactions are often conducted under controlled conditions to ensure high yields and purity. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing both reaction times and waste generation. Such improvements align with growing emphasis on sustainable chemistry practices in industrial settings.

As our understanding of biological systems continues to evolve, so does the demand for innovative molecular tools to study these processes at the molecular level. 5-Chloro-2-(2,2,2-trifluoroethyl)sulfanylaniline serves as an excellent example of how structural modifications can lead to compounds with tailored biological activities. Its incorporation into research tools such as probes or inhibitors has facilitated breakthroughs in areas ranging from signal transduction pathways to enzyme mechanisms. By leveraging its unique chemical properties， researchers can gain deeper insights into fundamental biological processes that may ultimately lead to new therapeutic strategies.

In conclusion,5-Chloro-3-(difluoromethoxy)benzamide CAS No 1019350-70-9 represents a significant advancement in synthetic chemistry， offering a versatile scaffold for developing novel bioactive molecules across multiple therapeutic areas。 Its structural features， including the chloro-substituted aniline core and trifluoroethyl sulfanyl group， provide numerous opportunities for further derivatization， making it an indispensable tool for medicinal chemists。 As research progresses， we can expect even more innovative applications of this compound， further solidifying its importance in both academic and industrial settings。